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Compound of Interest

Compound Name: Hexamethyl diorthosilicate

CAS No.: 4371-91-9

Cat. No.: B1581928

Get Quote

Hexamethyl diorthosilicate, known systematically as Hexamethoxydisiloxane, is an

organosilicon compound with the molecular formula C₆H₁₈O₇Si₂.[1][2] Structurally, it is

classified as a sorosilicate, characterized by a pair of silicon tetrahedra linked by a shared

oxygen atom, forming an [Si₂O₇]⁶⁻ core functionalized with methyl groups.[3] This seemingly

simple molecule represents a significant milestone in the history of chemistry, bridging the gap

between early inorganic silicate chemistry and the burgeoning field of organometallic

compounds. Today, it is recognized as a versatile silylating agent, a crucial precursor in

materials science for surface modification, and a building block in advanced applications like

biomimetic sol-gel chemistry and semiconductor manufacturing.[1]

This guide provides a comprehensive exploration of the historical context surrounding the

discovery of Hexamethyl diorthosilicate. It eschews a simple chronological listing of facts in

favor of a narrative that delves into the scientific reasoning and experimental causality of the

19th century. By understanding the foundational discoveries in organosilicon chemistry, we can

more fully appreciate the ingenuity behind the first synthesis of this compound and its

subsequent evolution into a staple of the modern chemical laboratory.
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Part 1: The Genesis of Organosilicon Chemistry
The story of Hexamethyl diorthosilicate does not begin in a vacuum. It is deeply rooted in the

broader history of silicon chemistry, which for centuries was confined to the study of inorganic

materials like glass and minerals.[4][5] Silicates are the most abundant minerals on Earth,

forming the basis of more than 90% of the Earth's crust.[3] The fundamental unit of all silicates

is the silicon-oxygen tetrahedron (SiO₄)⁴⁻, a stable structure that can polymerize by sharing

oxygen atoms to form chains, rings, and complex three-dimensional networks.[3][6]

The pivotal shift occurred in the mid-19th century, when chemists began to explore the

possibility of creating compounds with direct, stable bonds between silicon and carbon. This

pursuit led to the birth of organosilicon chemistry. The landmark achievement came in 1863

when French chemists Charles Friedel and James Crafts successfully synthesized

tetraethylsilane (Si(C₂H₅)₄) by reacting silicon tetrachloride with diethylzinc.[7][8] This

experiment was revolutionary because it demonstrated that silicon, like carbon, could form

stable covalent bonds with organic alkyl groups, opening an entirely new frontier in chemical

synthesis.[8][9] In the same year, they also described "polysilicic acid ethers," early precursors

to the compounds we now know as silicones.[10] This foundational work was later expanded

upon significantly by English chemist Frederic S. Kipping in the early 20th century, who

synthesized a vast array of organosilicon compounds and coined the term "silicone" in 1904.

[10][11]

Part 2: The Synthesis and Discovery of Hexamethyl
Diorthosilicate
Building on their pioneering work, Friedel and Crafts were the first to report a synthesis of

Hexamethyl diorthosilicate in 1866.[1] This discovery marked a critical step in understanding

the reactivity of silicon halides and their potential for creating more complex organosilicon

structures.

The Foundational Synthesis: A Friedel-Crafts Approach
The historical synthesis relied on the reaction of tetrachlorosilane (SiCl₄) with methanol. This

method, a classic example of 19th-century synthetic chemistry, remains a reference point in

academic literature.[1]
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Causality and Mechanistic Insights: The choice of reactants was logical. Tetrachlorosilane

provided a highly reactive silicon center, and methanol served as the source of the methoxy

groups. The reaction proceeds via a nucleophilic substitution mechanism, where the oxygen

atom of methanol attacks the electrophilic silicon atom, displacing a chloride ion. This process

is repeated until all chlorine atoms are substituted. The formation of the Si-O-Si bridge of the

diorthosilicate occurs through a subsequent condensation reaction. This process typically

required the presence of a catalytic acid or a Lewis acid to facilitate the substitution.[1]

However, this historical method presented significant challenges. The reaction is difficult to

control, often leading to a mixture of products, including polymerization and over-condensation.

Furthermore, the reaction generates corrosive hydrogen chloride (HCl) gas as a byproduct,

which required careful handling and removal.[1]
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Reaction Conditions
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Tetrachlorosilane (SiCl4)

Friedel-Crafts Conditions
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Hexamethyl Diorthosilicate Hydrogen Chloride (HCl)
(Corrosive Byproduct)
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Caption: Workflow of the historical synthesis of Hexamethyl Diorthosilicate.

Evolution to Modern Synthesis
While historically significant, the Friedel-Crafts method has been largely superseded in

industrial applications by more controlled and efficient processes. The most common modern

method involves the controlled hydrolysis of trimethylchlorosilane (Me₃SiCl).[1]
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Causality and Mechanistic Insights: This modern approach offers superior control over the final

product, resulting in higher purity (typically above 97%).[1] The reaction is carefully managed

by the slow addition of water to trimethylchlorosilane in an inert atmosphere to prevent

unwanted side reactions from atmospheric moisture. The key innovation in this process is the

use of an anion exchange resin as a catalyst.[1] The resin facilitates both the initial hydrolysis

of the chlorosilane to a silanol and the subsequent condensation of two silanol molecules to

form the desired disiloxane bridge, all under milder conditions than the historical method. This

pathway minimizes polymerization and avoids the generation of large quantities of corrosive

HCl.

Starting Materials

Reaction Conditions

Products

Trimethylchlorosilane (Me3SiCl)

Controlled Addition
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Anion Exchange Resin

Catalysis

High-Purity Hexamethyl Diorthosilicate
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Caption: Workflow of the modern synthesis of Hexamethyl Diorthosilicate.

Comparative Summary of Synthesis Methods
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The evolution from the 19th-century approach to modern industrial methods highlights the drive

for purity, safety, and control in chemical manufacturing.

Feature
Historical Method (Friedel
& Crafts, 1866)

Modern Industrial Method

Starting Materials
Tetrachlorosilane (SiCl₄),

Methanol

Trimethylchlorosilane

(Me₃SiCl), Water

Catalyst/Conditions
Friedel-Crafts catalyst (e.g.,

Lewis acid), harsh conditions

Anion exchange resin,

controlled addition, inert

atmosphere

Advantages
Foundational, historically

significant

High purity (>97%), controlled

reaction, high yield

Disadvantages

Difficult to control

polymerization, generates

corrosive HCl

Sensitive to moisture, requires

inert atmosphere

[1]

Part 3: Physicochemical Properties and
Applications
Hexamethyl diorthosilicate is a colorless, clear liquid that is sensitive to moisture.[1] Its

physical and chemical properties are a direct consequence of its molecular structure and are

tabulated below.
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Property Value

Molecular Formula C₆H₁₈O₇Si₂[1]

Molecular Weight 258.37 g/mol [1][2]

CAS Number 4371-91-9[1][2]

Appearance Colorless to almost colorless clear liquid[1]

Boiling Point
73 °C at 3 mmHg[1][12] / 157 °C at 760

mmHg[13]

Density ~1.13 g/cm³[1][12]

Refractive Index 1.38[1][13]

Flash Point 41 °C[1]

The reactivity of Hexamethyl diorthosilicate is dominated by the Si-O-C and Si-O-Si bonds. It

readily undergoes hydrolysis and condensation, which makes it an excellent precursor for the

formation of siloxane networks (Si-O-Si). This property is the cornerstone of its application in

sol-gel chemistry, where it is used to create silica-based materials under mild, biomimetic

conditions.[1] Its primary applications include:

Silylating Agent: It reacts with hydroxyl groups to form protective silyl ethers.[1]

Materials Science: Used for surface modification to enhance hydrophobicity and durability of

coatings.[1][12]

Silicone Production: Serves as a precursor for producing high-quality silicone polymers.[14]

Electronics and Semiconductors: Employed as a solvent, surface treatment agent, and in the

manufacturing of encapsulants and conformal coatings to protect electronic components.[1]

[14]

Adhesives and Sealants: Used as a primer and component to improve adhesion and

bonding properties.[12][14]

Conclusion
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The journey of Hexamethyl diorthosilicate from a 19th-century laboratory curiosity to a 21st-

century industrial chemical is a testament to the progress of organosilicon chemistry. Its

discovery by Friedel and Crafts was not an isolated event but a logical extension of their

pioneering work that established the stability of the silicon-carbon bond. The subsequent

refinement of its synthesis reflects a mature understanding of reaction mechanisms and the

demand for high-purity materials in advanced technologies. Today, Hexamethyl
diorthosilicate stands as a vital molecular building block, underpinning innovations in fields

ranging from materials science to electronics, demonstrating the enduring legacy of

fundamental chemical discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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